3-amino-N-(4-nitrophenyl)benzamide

• Molecular Formula: C13H11N3O3
• Molecular Weight: 257.24 g/mol
• IUPAC Name: 3-amino-N-(4-nitrophenyl)benzamide
• InChI: InChI=1S/C13H11N3O3/c14-10-3-1-2-9(8-10)13(17)15-11-4-6-12(7-5-11)16(18)19/h1-8H,14H2,(H,15,17)
• InChI Key: PXSLJSOKYINMSP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-]

Description

3-Amino-N-(4-nitrophenyl)benzamide is a benzamide derivative featuring an amino group at the 3-position of the benzoyl ring and a 4-nitrophenyl substituent attached via the amide nitrogen. This compound’s structure combines electron-donating (amino) and electron-withdrawing (nitro) groups, influencing its electronic properties, solubility, and reactivity.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Physicochemical Properties

Table 1: Key Structural Analogs and Properties

Compound Name	Substituents	Melting Point (°C)	Key Applications/Properties	References
N-(4-Nitrophenyl)benzamide	No amino group	198–199	Intermediate in organic synthesis
4-(Heptyloxy)-N-(4-nitrophenyl)benzamide	4-Heptyloxy on benzamide	131.7–133.6	Liquid crystalline materials
2-Nitro-N-(4-nitrophenyl)benzamide	2-Nitro on benzamide	N/A	Crystallographic studies
3-Amino-N-(4-acetamidophenyl)benzamide	4-Acetamido on phenyl ring	N/A	Potential solubility modulation

• N-(4-Nitrophenyl)benzamide: The absence of the 3-amino group results in a higher melting point (198–199°C), likely due to stronger intermolecular interactions (e.g., dipole-dipole, π-stacking) without steric hindrance from the amino group .
• Alkoxy-Substituted Analogs : Long alkoxy chains (e.g., heptyloxy or tetradecyloxy) reduce melting points (~131–133°C) by disrupting crystalline packing, making these derivatives suitable for liquid crystal applications .

Electronic and Conformational Effects

• Nitro Group Position : In 2-nitro-N-(4-nitrophenyl)benzamide, the nitro group at the 2-position creates a dihedral angle of 82.32° between the aromatic rings, compared to smaller angles in para-substituted analogs. This steric effect influences molecular packing and reactivity .
• Amino vs.

Material Science

• Liquid Crystals : Alkoxy-substituted benzamides (e.g., 4-(heptyloxy)-N-(4-nitrophenyl)benzamide) form stable mesophases due to flexible chains and planar aromatic cores .
• Gas Barrier Polymers: 3-Amino-N-(3-aminophenyl)benzamide (m-DABA), a reduced form of a nitro precursor, contributes to polyimides with enhanced gas barrier properties via hydrogen-bonding networks .

Crystallographic and Spectroscopic Insights

• Crystal Packing: In 2-nitro-N-(4-nitrophenyl)benzamide, intramolecular C–H···O hydrogen bonds stabilize a non-planar conformation, while intermolecular N–H···O bonds form a 3D network .
• Spectroscopic Data : N-(4-Nitrophenyl)benzamide shows characteristic ¹H-NMR peaks at δ 8.3–8.5 ppm (aromatic protons) and ¹³C-NMR signals for carbonyl (C=O, ~165 ppm) and nitro groups .